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Compound of Interest

Compound Name: Rhodamine 800

Cat. No.: B170763

For researchers, scientists, and professionals in drug development, the responsible handling
and disposal of chemical reagents are paramount to ensuring a safe laboratory environment
and protecting the broader ecosystem. Rhodamine 800, a near-infrared fluorescent dye,
requires specific disposal procedures due to its potential hazards. This guide provides
essential, step-by-step instructions for the proper disposal of Rhodamine 800, aligning with
best practices for laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information

Rhodamine 800 and related rhodamine compounds are considered hazardous. They can be
harmful if swallowed, inhaled, or absorbed through the skin, and may cause serious eye
irritation or damage.[1] Furthermore, these dyes are recognized as being toxic to aquatic life
with long-lasting effects, underscoring the importance of preventing their release into the
environment.[1][2]

Personal Protective Equipment (PPE) is mandatory when handling Rhodamine 800 waste.
This includes, but is not limited to:

o Safety goggles or face shield
o Chemical-resistant gloves

e Alab coat or other protective clothing
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« In situations where dust may be generated, a NIOSH-approved N95 respirator is
recommended

Quantitative Hazard Data for Rhodamine 800

For quick reference, the following table summarizes key identifiers and hazard information for
Rhodamine 800.

Identifier Value Source
CAS Number 137993-41-0

Molecular Formula C26H26CIN3Os

Molecular Weight 495.95 g/mol

Harmful if swallowed, in
Hazard Classifications contact with skin, or if inhaled.

May intensify fire; oxidizer.

Storage Class 11 - Combustible Solids

Step-by-Step Disposal Protocol for Rhodamine 800

Adherence to a stringent disposal protocol is crucial. The following steps provide a clear
workflow for the safe disposal of Rhodamine 800 from the point of generation to its final
removal from your facility.

1. Waste ldentification and Segregation:

o Characterize the Waste: As the generator, you are responsible for correctly identifying the
waste as hazardous. All waste containing Rhodamine 800, including unused product,
contaminated labware (e.g., pipette tips, vials), and contaminated PPE, must be treated as
hazardous waste.

e Segregate Waste Streams: Do not mix Rhodamine 800 waste with non-hazardous trash or
other incompatible chemical waste streams. Store it separately to prevent dangerous
reactions.
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. Waste Collection and Containerization:

Use Appropriate Containers: Collect solid Rhodamine 800 waste in a clearly labeled,
durable, and sealable container. For liquid waste (e.g., solutions containing Rhodamine
800), use a leak-proof container made of a material compatible with the solvents used.
Ensure the container has a secure screw-top cap.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "Rhodamine 800." Note the primary hazards (e.g., Toxic,
Oxidizer).

Container Filling: Do not overfill waste containers. Leave at least 10% of headspace to allow
for expansion of contents.

. Storage of Hazardous Waste:

Designated Storage Area: Store the sealed and labeled waste container in a designated
Satellite Accumulation Area (SAA). This area should be located at or near the point of waste
generation and under the control of laboratory personnel.

Secondary Containment: It is best practice to place the primary waste container within a
larger, chemically resistant secondary container to contain any potential leaks or spills.

Incompatible Materials: Ensure that Rhodamine 800 waste, which may act as an oxidizer, is
not stored with flammable or combustible materials.

. Arranging for Final Disposal:

Licensed Waste Disposal Service: The final disposal of Rhodamine 800 waste must be
handled by a licensed professional hazardous waste disposal company. Do not attempt to
dispose of this chemical down the drain or in regular solid waste.

Follow Institutional Procedures: Adhere to your institution's specific procedures for
hazardous waste pickup. This typically involves contacting your Environmental Health and
Safety (EHS) department to schedule a collection.
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e Regulatory Compliance: The entire disposal process must comply with all applicable federal,
state, and local regulations, such as those established by the Environmental Protection
Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).

Visualizing the Disposal Workflow

To further clarify the procedural flow for the proper disposal of Rhodamine 800, the following
diagram outlines the key decision points and actions.
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Caption: Workflow for the safe disposal of Rhodamine 800 waste.
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By implementing these procedures, your laboratory can maintain a high standard of safety,
ensure regulatory compliance, and contribute to the protection of our environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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